Cas no 1805017-68-8 (6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1805017-68-8
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4838752
• Update Time: 2025-05-21

6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F6N2O2/c1-18-5-2-4(3-16)17-7(8(10,11)12)6(5)19-9(13,14)15/h2H,3,16H2,1H3
• InChI Key： RKGDBMPAYQHKTF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(CN)N=1)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.8
• Topological Polar Surface Area: 57.4

Additional information on 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805017-68-8)

The compound 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805017-68-8) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of trifluoromethyl and trifluoromethoxy groups in CAS No. 1805017-68-8 aligns with this trend, as these moieties are known to improve lipophilicity and membrane permeability. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers explore how subtle modifications to its structure can influence biological activity.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine?" Synthetic chemists have developed several efficient methods to produce this compound, often involving multi-step reactions that introduce the aminomethyl group at the 6-position and the methoxy group at the 4-position. These synthetic strategies are critical for scaling up production while maintaining high purity and yield.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is being investigated as a precursor for developing new pesticides and herbicides. Its fluorine-rich structure offers advantages in terms of environmental persistence and target specificity, addressing growing concerns about sustainable agriculture. This aligns with the broader industry focus on green chemistry and eco-friendly pest control solutions.

Another hot topic in the scientific community is the role of fluorinated heterocycles in medicinal chemistry. CAS No. 1805017-68-8 exemplifies this trend, as its pyridine core is functionalized with multiple fluorine-containing groups. These features are particularly relevant in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are key targets in modern drug discovery. Researchers are also exploring its potential in PET (positron emission tomography) imaging, where fluorine-18 labeled analogs could be used as diagnostic tools.

From a commercial perspective, the availability and pricing of 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine are common queries among procurement specialists. The compound is typically supplied by specialized fine chemical manufacturers and is available in milligram to kilogram quantities. Its cost is influenced by factors such as purity, scale of production, and the complexity of its synthesis. Companies offering this compound often highlight its high HPLC purity and custom synthesis capabilities to meet diverse research needs.

In conclusion, 6-(Aminomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805017-68-8) represents a fascinating case study in the intersection of fluorine chemistry and heterocyclic compound design. Its versatility as a building block for pharmaceuticals and agrochemicals, combined with the growing interest in fluorinated bioactive molecules, ensures its continued relevance in chemical research. As synthetic methodologies advance and applications expand, this compound is likely to remain a focus of innovation in the years to come.